Cas no 96-01-5 (1,2-Cyclodecanedione)

• Product Name: 1,2-Cyclodecanedione
• CAS No: 96-01-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 810391
• PubChem ID: 96839
• Update Time: 2025-04-19

1,2-Cyclodecanedione Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclodecanedione
• cyclodecanedione
• HLPUHEJQIIHQDF-UHFFFAOYSA-N
• 61P59MCH0P
• NSC 90292
• DTXSID00242064
• NSC90292
• SCHEMBL482626
• 96-01-5
• FT-0658582
• Q27263367
• A845530
• SEBACIL [MI]
• AM20120383
• NSC-90292
• cyclodecane-1,2-quinone
• cyclodecane-1,2-dione
• UNII-61P59MCH0P
• AKOS022505064
• Sebacil

• Inchi： 1S/C10H16O2/c11-9-7-5-3-1-2-4-6-8-10(9)12/h1-8H2
• InChI Key： HLPUHEJQIIHQDF-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCCCCC1)=O

Computed Properties

• Exact Mass: 168.115
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.9812 (rough estimate)
• Melting Point: 40-41°
• Boiling Point: bp18 120-125°; bp10 104-105°
• Flash Point: 106.2°C
• Refractive Index: 1.4578 (estimate)
• PSA: 34.14000
• LogP: 2.25900